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Compound of Interest

Compound Name: Dimecrotic acid

Cat. No.: B1238152

Initial investigations reveal that Dimecrotic Acid, identified by the CAS number 7706-67-4, is a
distinct chemical entity known chemically as (E)-3-(2,4-Dimethoxyphenyl)but-2-enoic Acid.[1][2]
[3][4] Despite its unique identity, a comprehensive review of publicly available scientific
literature, patent databases, and clinical trial registries yields remarkably little information about
its history, development, and biological activity.

Dimecrotic acid is classified as an experimental small molecule drug and a member of the
cinnamic acids.[5][6] Its molecular formula is C12H1404 and it has a molecular weight of
approximately 222.24 g/mol .[1][6] Chemical suppliers list it as a research chemical.[1][2][3][4]

[7]

While patent documents occasionally include "dimecrotic acid" in extensive lists of chemical
compounds, they do not provide any specific details regarding its synthesis, intended use, or
mechanism of action.[8][9] Similarly, pharmacological databases like DrugBank categorize it as
"experimental” but offer no substantive data on its pharmacodynamics, pharmacokinetics, or
any clinical studies.[5]

The initial search for information on dimecrotic acid was complicated by search engines
frequently returning results for the well-known nonsteroidal anti-inflammatory drug (NSAID),
mefenamic acid. This is likely due to the phonetic similarity of the names and the scarcity of
information on dimecrotic acid. However, it is crucial to note that dimecrotic acid and
mefenamic acid are distinct compounds with different chemical structures.
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Conclusion

At present, there is a significant lack of accessible scientific literature to construct an in-depth
technical guide on dimecrotic acid as requested. Key information for researchers and drug
development professionals, such as:

A historical account of its discovery and development

Detailed experimental protocols from preclinical or clinical studies

Quantitative data on its efficacy, safety, and pharmacokinetic profile

Elucidation of its mechanism of action and any associated signaling pathways

IS not available in the public domain. Therefore, the creation of summary tables and
visualizations as specified in the user request is not feasible. The compound remains an
obscure entity, seemingly confined to chemical supplier catalogs and passing mentions in
broad patent filings. Further research and publication would be required to shed light on its
potential therapeutic relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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